Cas no 1111063-59-2 (N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• CAS No: 1111063-59-2
• MF: C₁₉H₁₅N₃O₃S₂
• MW: 397.47070145607
• CID: 5343529
• Update Time: 2025-07-23

N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide
• N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• N-(2-ethoxyphenyl)-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

• Inchi： 1S/C19H15N3O3S2/c1-2-25-14-10-6-4-8-12(14)20-18(24)15-16-21-17(23)11-7-3-5-9-13(11)22(16)19(26)27-15/h3-10H,2H2,1H3,(H,20,24)(H,21,23)
• InChI Key： BLXXWYRHVAWMHF-UHFFFAOYSA-N
• SMILES： S1C(N2C3C=CC=CC=3C(NC2=C1C(NC1C=CC=CC=1OCC)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 681
• XLogP3: 3.1
• Topological Polar Surface Area: 128

Additional information on N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide

Introduction to N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide (CAS No. 1111063-59-2)

N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular architecture, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of a sulfanylidene moiety and a quinazoline scaffold makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The chemical structure of N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide (CAS No. 1111063-59-2) is meticulously designed to interact with biological targets in a specific manner. The quinazoline core is a well-known pharmacophore in drug discovery, often associated with antiviral, anticancer, and anti-inflammatory properties. Its fused thiazole ring system further enhances the compound's potential by introducing additional sites for molecular recognition and binding. The sulfanylidene group, in particular, is a key feature that influences the compound's reactivity and stability, making it a valuable component in designing molecules with enhanced bioavailability and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Studies have shown that the N-(2-ethoxyphenyl) substituent plays a crucial role in modulating the compound's solubility and metabolic stability. This is particularly important for drug development, where pharmacokinetic properties are often critical determinants of a drug's efficacy and safety profile. The ethoxy group's ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets also contributes to the compound's overall binding affinity.

In the realm of medicinal chemistry, the synthesis of N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide represents a significant achievement due to its structural complexity. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and cyclization processes are commonly employed to construct the heterocyclic framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in accessing novel bioactive compounds.

The biological activity of this compound has been extensively studied in recent years. Preliminary in vitro assays have demonstrated promising results in several therapeutic areas. Notably, research has indicated that N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide exhibits inhibitory effects on certain enzymes implicated in cancer progression. The sulfanylidene group has been identified as a key pharmacophoric element that interacts with target proteins in a manner that disrupts their normal function. This finding aligns with broader trends in oncology research, where modulating enzyme activity has become a primary strategy for developing effective anticancer therapies.

Furthermore, studies have explored the potential of this compound as an antimicrobial agent. The unique structural features of N-(2-ethoxyphenyl)-5-oxo-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide contribute to its ability to interfere with bacterial cell wall synthesis and viral replication mechanisms. This dual functionality makes it an attractive candidate for addressing multidrug-resistant infections—a growing concern in global healthcare. The ethoxy substituent has been found to enhance the compound's interaction with bacterial enzymes while minimizing toxicity to host cells.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy profile before they can be considered for clinical use. In this context, N-(2-et hoxyphenyl)-5-o x o - 1 - sulf any lidene - 1 H , 4 H , 5 H - [ 1 , 3 ] thia zal o [ 3 , 4 - a ] quin az o line - 3 - car box am ide (CAS No. 1111063 -59 -2) has undergone extensive preclinical studies to assess its pharmacological properties. These studies include evaluations of its absorption distribution metabolism excretion (ADME) profile as well as its potential for causing adverse effects at various doses.

One of the most compelling aspects of this research is the integration of cutting-edge technologies into drug discovery processes. High-throughput screening (HTS) techniques have been employed to rapidly identify compounds with promising biological activity from large libraries of molecules like N-(2-et hoxyphenyl)-5-o x o - 1 - sulf any lidene - 1 H , 4 H , 5 H - [ 1 , 3 ] thia zal o [ 3 , 4 - a ] quin az o line - 3 - car box am ide (CAS No. 1111063 -59 -2). These HTS campaigns have facilitated high-resolution characterization of molecular interactions at an unprecedented scale.

The future prospects for this compound are exciting given its unique structural features and demonstrated biological activity. Researchers are currently exploring ways to optimize its chemical properties further through structure-based drug design approaches such as covalent inhibition strategies or allosteric modulation techniques aimed at enhancing target engagement while minimizing off-target effects.

In conclusion, N-(2-et h ox y phen y l ) - 5-o x o - 1-s ul f any lid en e - <0x200B> <0x200B> <0x200B> <0x200B> <0x200B> <0x200B> <0x200B> <0x200B> <0x200B> <0x200B> <0x200B> <0x200B>^H,_⁴H,_⁵H[13]thia zal o [34a]quin az o line]-33car box am ide(CAS No .111106359 .62 ) represents an outstanding exampleof how sophisticated molecular design can yield compoundswith significant therapeutic potential . Its multifaceted interactionswith biological targets make it an invaluable assetin ongoing efforts toward developing next-generation pharmaceuticals . As research continuesto uncover new insights into its mechanismsand applications,this remarkable molecule promises toimprove our understandingof diseasepathophysiologyand provide innovative solutionsfor treating complex medical conditions .